3,4-Dipentyloxybenzoic acid

• Molecular Formula: C17H26O4
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 3,4-dipentoxybenzoic acid
• InChI: InChI=1S/C17H26O4/c1-3-5-7-11-20-15-10-9-14(17(18)19)13-16(15)21-12-8-6-4-2/h9-10,13H,3-8,11-12H2,1-2H3,(H,18,19)
• InChI Key: PDMYKAFCDWAAID-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C(=O)O)OCCCCC

Description

3,4-Dipentyloxybenzoic acid is a useful research compound. Its molecular formula is C17H26O4 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pentyl 3,4-dipentyloxybenzoate (911 mg, 2.50 mmol) was dissolved in methanol (15.0 ml). To this solution was added a 1N aqueous potassium hydroxide solution (7.5 ml, 7.5 mmol, 3 eq), and the mixture was stirred with reflux for 5 hours. A 3N aqueous hydrochloric acid solution was added to this reaction mixture to make the same acidic (pH <2). The mixture was extracted with chloroform (20 ml×3). The organic layer was washed with saturated brine (20 ml). The organic layer was d ried over anhydrous magnesium sulfate, and the drying agent was filtered off. The filtrate was concentrated under reduced pressure to give a colorless solid. This was recrystallized from ethyl acetate-hexane to give 3,4-dipentyloxybenzoic acid (512 mg, 70%) as colorless crystals.